2-[(n-Butyloxy)methyl]thiophenol

• IUPAC Name: 2-(butoxymethyl)benzenethiol
• InChI: InChI=1S/C11H16OS/c1-2-3-8-12-9-10-6-4-5-7-11(10)13/h4-7,13H,2-3,8-9H2,1H3
• InChI Key: REVFWMPUMDTRQM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCC1=CC=CC=C1S
• Molecular Formula: C11H16OS
• Molecular Weight: 196.31 g/mol

Description

2-[(n-Butyloxy)methyl]thiophenol is a sulfur-containing aromatic compound characterized by a thiophenol core substituted with a (n-butyloxy)methyl group at the 2-position. This structure combines the electron-rich thiophenol moiety with a flexible alkyl ether chain, which influences its physicochemical properties, such as solubility, thermal stability, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(n-Butyloxy)methyl]thiophenol typically involves the reaction of thiophenol with n-butyl bromide in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction is carried out under reflux conditions to facilitate the formation of the desired product. The general reaction scheme is as follows:

$$\text{Thiophenol} + \text{n-Butyl Bromide} \xrightarrow{\text{Base, Reflux}} \text{2-[(n-Butyloxy)methyl]thiophenol}$$Thiophenol+n-Butyl BromideBase, Reflux​2-[(n-Butyloxy)methyl]thiophenol

Industrial Production Methods

Industrial production of 2-[(n-Butyloxy)methyl]thiophenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as distillation and recrystallization are employed to obtain high-quality 2-[(n-Butyloxy)methyl]thiophenol.

Chemical Reactions Analysis

Types of Reactions

2-[(n-Butyloxy)methyl]thiophenol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form thiolates.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate are commonly used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Substitution: Electrophilic reagents such as halogens or nitro compounds can be used under acidic or basic conditions.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: Thiolates.

Substitution: Halogenated or nitro-substituted thiophenols.

Scientific Research Applications

2-[(n-Butyloxy)methyl]thiophenol has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmaceutical intermediate.

Industry: Utilized in the production of polymers, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[(n-Butyloxy)methyl]thiophenol involves its interaction with various molecular targets and pathways. The thiol group can form covalent bonds with proteins and enzymes, potentially altering their function. Additionally, the aromatic ring can participate in π-π interactions with other aromatic compounds, influencing their activity.

Comparison with Similar Compounds

Data Tables

Table 1: Comparison of Thiophenol Derivatives

Compound Name	Substituent	Molecular Formula	Melting Point (°C)	Key Property	Reference
2-[(n-Butyloxy)methyl]thiophenol	(n-Butyloxy)methyl	C₁₁H₁₆OS	Not reported	Estimated high lipophilicity
2-Methoxythiophenol	Methoxy	C₇H₈OS	Not reported	Enhanced nucleophilicity
CV-4T	n-Butyloxy (complex core)	C₂₅H₂₉N₃O₂S	134–136	Liquid crystalline behavior
2-(Salicylideneamino)thiophenol	Schiff base	C₁₃H₁₁NOS	Not reported	Metal chelation

Table 2: Impact of Alkyl Chain Length on Melting Points (CV Series)

Compound	Alkyl Chain Length	Melting Point (°C)
CV-4T	C4 (butyl)	134–136
CV-8T	C8 (octyl)	98–100
CV-12T	C12 (dodecyl)	102–105
CV-18T	C18 (octadecyl)	93–95

Source:

Research Findings and Implications

• Synthetic Utility: The (n-butyloxy)methyl group may improve solubility in nonpolar solvents, facilitating applications in polymer modification or catalysis .
• Material Science : Analogous liquid crystalline compounds (e.g., CV-4T) demonstrate that alkyloxy chains enable tunable phase transitions, a property exploitable in optoelectronic materials .

Biological Activity

2-[(n-Butyloxy)methyl]thiophenol is an organic compound classified under thiophenols, characterized by a thiol group (-SH) attached to a thiophene ring. This compound has garnered attention in scientific research due to its potential biological activities, including antimicrobial and anticancer properties. This article delves into the biological activity of 2-[(n-Butyloxy)methyl]thiophenol, exploring its mechanisms of action, applications, and relevant case studies.

Chemical Structure and Properties

The molecular structure of 2-[(n-Butyloxy)methyl]thiophenol can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{OS}$$

This compound features a butyloxy group which enhances its solubility and reactivity compared to simpler thiophenols. The presence of the thiol group allows for various interactions with biological targets.

The biological activity of 2-[(n-Butyloxy)methyl]thiophenol is primarily attributed to its ability to form covalent bonds with proteins and enzymes due to the reactive thiol group. This interaction can lead to:

• Enzyme Inhibition : The compound may inhibit enzymes by modifying active sites through covalent bonding.
• Antioxidant Activity : The thiol group can scavenge free radicals, contributing to its antioxidant properties.
• Cellular Signaling Modulation : The aromatic ring may participate in π-π interactions with other biomolecules, influencing cellular signaling pathways.

Biological Activities

Research indicates that 2-[(n-Butyloxy)methyl]thiophenol exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound has potential antimicrobial effects against various bacterial strains.
• Anticancer Properties : Investigations into its anticancer activity have shown promise in inhibiting the growth of cancer cells in vitro.
• Anti-inflammatory Effects : The compound may possess anti-inflammatory properties, making it a candidate for further research in inflammatory diseases .

Case Studies

Several studies have explored the biological effects of thiophenols and their derivatives, including 2-[(n-Butyloxy)methyl]thiophenol:

• Study on Antimicrobial Activity : A study demonstrated that derivatives of thiophenols exhibited significant activity against Staphylococcus aureus and Escherichia coli, suggesting that 2-[(n-Butyloxy)methyl]thiophenol could similarly inhibit these pathogens .
• Anticancer Research : In vitro assays indicated that compounds similar to 2-[(n-Butyloxy)methyl]thiophenol effectively reduced cell viability in various cancer cell lines, highlighting its potential as an anticancer agent.

Comparative Analysis

To better understand the unique properties of 2-[(n-Butyloxy)methyl]thiophenol, it is helpful to compare it with similar compounds:

Compound Name	Structure Type	Biological Activity
Thiophenol	Simple thiophenol	Moderate antimicrobial activity
2-Methylthiophenol	Methyl-substituted	Antimicrobial and anticancer
4-Chlorothiophenol	Chlorine-substituted	Antimicrobial
2-[(n-Butyloxy)methyl]thiophenol	Butyloxy-substituted	Potentially strong antimicrobial and anticancer properties

The addition of the butyloxy group in 2-[(n-Butyloxy)methyl]thiophenol enhances its solubility and possibly its bioactivity compared to its simpler analogs.